(3-Tert-butoxy-5-cyclopropoxypyridin-2-YL)methanamine

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: [5-cyclopropyloxy-3-[(2-methylpropan-2-yl)oxy]pyridin-2-yl]methanamine
• InChI: InChI=1S/C13H20N2O2/c1-13(2,3)17-12-6-10(16-9-4-5-9)8-15-11(12)7-14/h6,8-9H,4-5,7,14H2,1-3H3
• InChI Key: PSIQTINVSVFWAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(N=CC(=C1)OC2CC2)CN

Description

(3-Tert-butoxy-5-cyclopropoxypyridin-2-YL)methanamine is a chemical compound with the molecular formula C13H20N2O2 and a molecular weight of 236.31 g/mol . This compound is characterized by the presence of a tert-butoxy group, a cyclopropoxy group, and a pyridinyl methanamine moiety. It is used in various scientific research applications due to its unique structural properties.

Preparation Methods

The synthesis of (3-Tert-butoxy-5-cyclopropoxypyridin-2-YL)methanamine involves several steps. One common method includes the reaction of 3-tert-butoxy-5-cyclopropoxypyridine with methanamine under controlled conditions. The reaction typically requires a solvent such as methanol and a drying agent like magnesium sulfate to ensure the purity of the final product . Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to achieve high purity levels.

Chemical Reactions Analysis

(3-Tert-butoxy-5-cyclopropoxypyridin-2-YL)methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles under appropriate conditions.

Condensation: It can participate in condensation reactions with aldehydes or ketones to form imines or other condensation products.

Scientific Research Applications

(3-Tert-butoxy-5-cyclopropoxypyridin-2-YL)methanamine is used in various scientific research fields, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor for drug development.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (3-Tert-butoxy-5-cyclopropoxypyridin-2-YL)methanamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

(3-Tert-butoxy-5-cyclopropoxypyridin-2-YL)methanamine can be compared with other similar compounds, such as:

5-Amino-pyrazoles: These compounds are also used in organic synthesis and medicinal chemistry due to their versatile reactivity and biological activities.

Pyridinium salts: These salts share structural similarities and are used in various applications, including as intermediates in organic synthesis and as bioactive molecules.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties, making it valuable for diverse research applications.